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Compound of Interest

Compound Name: Qsy 21 nhs

Cat. No.: B15552731

For Immediate Release

This technical guide provides an in-depth overview of QSY 21 N-hydroxysuccinimidyl (NHS)
ester, a non-fluorescent quencher widely utilized in the development of molecular probes for
Forster Resonance Energy Transfer (FRET) applications. This document is intended for
researchers, scientists, and professionals in the field of drug development and diagnostics,
offering detailed information on its properties, experimental protocols, and applications.

Core Properties of QSY 21 NHS Ester

QSY 21 NHS ester is an amine-reactive compound that serves as an efficient dark quencher
for a broad range of fluorophores, particularly those emitting in the orange to far-red region of
the spectrum. Its ability to accept energy from a donor fluorophore without emitting
fluorescence makes it an ideal component for FRET-based assays.
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Property Value Reference
CAS Number 304014-13-9 [11[2]
Molecular Weight 815.34 g/mol [1103114]
Molecular Formula C45H39CIN407S [41[5]
Maximum Absorption (Amax) ~661 nm [11161[7]
Extinction Coefficient 90,000 cm-1M-1 [1][3]
Quenching Range 580 nm - 680 nm [11[3]
Reactivity Primary amines [11[3]
Solubility DMSO, DMF [1][3]

Experimental Protocols: Labeling Biomolecules with
QSY 21 NHS Ester

The NHS ester moiety of QSY 21 reacts with primary amines, such as those found on the N-
terminus of proteins and the side chains of lysine residues, to form stable amide bonds.[8] This
reaction is most efficient at a pH between 7 and 9.[1]

General Protocol for Protein Labeling

This protocol provides a general guideline for the conjugation of QSY 21 NHS ester to a
protein. Optimization may be required for specific proteins and applications.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

QSY 21 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate or sodium phosphate buffer, pH 8.3-8.5
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e Quenching Solution (optional): 1 M Tris-HCI, pH 8.0 or 1 M glycine

¢ Purification column (e.g., gel filtration or desalting column)

Procedure:

o Protein Preparation:
o Ensure the protein solution is free of amine-containing stabilizers like Tris or BSA.
o Dialyze or buffer exchange the protein into the reaction buffer.
o Adjust the protein concentration to 1-10 mg/mL.

e QSY 21 NHS Ester Solution Preparation:

o Immediately before use, prepare a stock solution of QSY 21 NHS ester in anhydrous
DMSO or DMF. NHS esters are moisture-sensitive.

e Labeling Reaction:

o Calculate the required amount of QSY 21 NHS ester. A molar excess of the NHS ester is
typically used.

o While gently stirring, add the QSY 21 NHS ester stock solution dropwise to the protein
solution.

o Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight, protected
from light.

e Quenching the Reaction (Optional):
o To stop the reaction, add a quenching solution to react with any unreacted NHS ester.
 Purification:

o Separate the labeled protein from the free QSY 21 NHS ester using a gel filtration or
desalting column.
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e Characterization and Storage:
o Determine the concentration of the labeled protein and the degree of labeling (DOL).

o Store the labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-term
storage.

General Protocol for Oligonucleotide Labeling

This protocol outlines the conjugation of QSY 21 NHS ester to an amine-modified
oligonucleotide.

Materials:

Amine-labeled oligonucleotide

QSY 21 NHS ester

Anhydrous DMSO

0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification supplies (e.g., HPLC or precipitation reagents)
Procedure:
e Oligonucleotide and NHS Ester Preparation:
o Dissolve the amine-labeled oligonucleotide in the sodium bicarbonate buffer.
o Dissolve the QSY 21 NHS ester in anhydrous DMSO immediately before use.
o Conjugation Reaction:
o Add the QSY 21 NHS ester solution to the oligonucleotide solution.

o Vortex the mixture gently and incubate at room temperature for approximately 2 hours,
protected from light.
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e Purification:

o Remove the excess, unreacted QSY 21 NHS ester. This can be achieved through
methods such as ethanol precipitation or HPLC.

Visualizing Experimental Workflows and Principles

To further elucidate the application of QSY 21 NHS ester, the following diagrams illustrate a
typical experimental workflow and the underlying principle of FRET.
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Protein labeling workflow with QSY 21 NHS ester.
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Principle of FRET with QSY 21 as the quencher.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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